6-Cyclohexyl-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C10H11F3N4S
• Molecular Weight: 276.28 g/mol
• IUPAC Name: 6-cyclohexyl-3-(trifluoromethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C10H11F3N4S/c11-10(12,13)8-14-15-9-17(8)16-7(18-9)6-4-2-1-3-5-6/h6H,1-5H2
• InChI Key: RZFSUSOINCRKTJ-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)C2=NN3C(=NN=C3S2)C(F)(F)F

Description

6-Cyclohexyl-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a heterocyclic compound that has been widely studied for its potential pharmaceutical applications. This compound has a unique structure that makes it a promising candidate for drug design and development.

Mechanism of Action

The mechanism of action of 6-Cyclohexyl-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in disease processes. This compound has been shown to have a high affinity for specific targets in the body, which makes it a promising candidate for drug development.
Biochemical and Physiological Effects:
6-Cyclohexyl-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of bacteria and fungi, reduce inflammation, and modulate the immune system. In addition, this compound has been found to have analgesic and neuroprotective effects, which makes it a promising candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-Cyclohexyl-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its high potency and selectivity. This compound has been found to be effective at very low concentrations, which makes it a cost-effective option for drug development. However, one of the limitations of this compound is its complex synthesis process, which can make it difficult to produce in large quantities.

Future Directions

There are many potential future directions for the study of 6-Cyclohexyl-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is the development of new drugs based on this compound for the treatment of various diseases. In addition, further research is needed to fully understand the mechanism of action of this compound and its potential side effects. Finally, there is a need for more efficient and cost-effective methods for synthesizing this compound in large quantities.
In conclusion, 6-Cyclohexyl-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a promising compound for drug design and development. Its unique structure and potent pharmacological activities make it a promising candidate for the treatment of various diseases. Further research is needed to fully understand its mechanism of action and potential side effects, as well as to develop more efficient methods for synthesizing this compound.

Synthesis Methods

The synthesis of 6-Cyclohexyl-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a complex process that involves several steps. One of the most common methods for synthesizing this compound is through the reaction of 2-mercapto-1,3,4-thiadiazole with cyclohexyl isocyanate and trifluoromethyl diazomethane. This reaction produces the desired compound in good yields and high purity.

Scientific Research Applications

6-Cyclohexyl-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential use in the treatment of various diseases. It has been shown to have potent antibacterial, antifungal, and antitumor activities. In addition, this compound has been found to be effective in the treatment of inflammation, pain, and neurological disorders.